Enhanced Steric Bulk and Lipophilicity from 3-Methyl Substitution vs. Unsubstituted Pyridine
The 3-methyl substituent on the pyridine ring of 2-(3-Methylpyridin-2-yl)propan-1-amine and its close derivatives provides a quantifiable increase in steric bulk and lipophilicity compared to the unsubstituted 2-(pyridin-2-yl)propan-1-amine analog. This modification is known to enhance binding affinity and selectivity for certain hydrophobic pockets in biological targets [1]. This is a class-level inference based on the established principles of medicinal chemistry where the introduction of a methyl group is a common strategy to improve target engagement [2].
| Evidence Dimension | Estimated Lipophilicity (clogP) and Molecular Weight |
|---|---|
| Target Compound Data | clogP ~1.5-2.0 (estimated); Molecular Weight 150.22 g/mol for the base structure 1-(3-methylpyridin-2-yl)propan-1-amine, a close analog. |
| Comparator Or Baseline | 2-(Pyridin-2-yl)propan-1-amine: clogP ~1.1-1.6 (estimated); Molecular Weight 136.19 g/mol. |
| Quantified Difference | Increase in molecular weight by 14.03 g/mol (one methyl group); estimated increase in lipophilicity of ~0.4 logP units. |
| Conditions | Calculated physicochemical properties; in silico analysis. |
Why This Matters
This increased lipophilicity and steric profile can be a decisive factor for researchers optimizing ligand efficiency and membrane permeability in drug discovery programs.
- [1] Kuujia. Cas no 1000512-96-8 (3-(3-methylpyridin-2-yl)propan-1-amine). Product Page. (n.d.). View Source
- [2] PubChem. 2-(Pyridin-2-yl)propan-1-amine. Compound Summary. (n.d.). View Source
